Cas no 2223050-67-5 (5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole)

• Product Name: 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• CAS No: 2223050-67-5
• MF: C₁₀H₁₆BNO₂S
• MW: 225.11554145813
• MDL: MFCD22378867
• CID: 4785344
• PubChem ID: 133638972
• Update Time: 2025-06-23

5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
• 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• 5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-thiazole
• EN300-3263372
• Z1509608302
• 5-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• 2223050-67-5

• MDL： MFCD22378867
• Inchi： 1S/C10H16BNO2S/c1-7-8(12-6-15-7)11-13-9(2,3)10(4,5)14-11/h6H,1-5H3
• InChI Key： CFRIVYHHIKBCFC-UHFFFAOYSA-N
• SMILES： S1C(C)=C(B2OC(C)(C)C(C)(C)O2)N=C1

Computed Properties

• Exact Mass: 225.0994801g/mol
• Monoisotopic Mass: 225.0994801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų

Additional information on 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole

Introduction to 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole (CAS No. 2223050-67-5)

5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole, identified by its CAS number 2223050-67-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This boronic acid derivative features a thiazole core appended with a tetramethyltetrahydrofuranylboronic acid moiety, making it a versatile intermediate in organic synthesis and drug development. The structural combination of a heterocyclic ring system with a boronic acid functional group positions this molecule as a valuable candidate for further exploration in medicinal chemistry.

The thiazole scaffold is well-documented for its presence in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. Its incorporation into 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole suggests potential applications in modulating biological pathways influenced by thiazole derivatives. The boronic acid component further enhances the utility of this compound by enabling palladium-catalyzed cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

Recent advancements in the synthesis of boronic acid-containing heterocycles have highlighted the importance of such intermediates in the development of novel therapeutics. For instance, the use of tetramethyltetrahydrofuranylboronic acids has been explored in the preparation of biaryl compounds via Suzuki-Miyaura coupling reactions. This methodology has been instrumental in generating structurally diverse libraries for high-throughput screening (HTS) campaigns. The compound 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole aligns with this trend by providing a readily accessible precursor for such transformations.

The pharmaceutical industry has increasingly focused on heterocyclic compounds due to their favorable pharmacokinetic properties and biological activity. Thiazole derivatives are particularly noteworthy for their role in inhibiting enzymes and receptors involved in disease pathogenesis. For example, thiazole-based drugs have shown promise in treating neurological disorders by modulating glutamate receptor activity. The structural features of 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole may enable its use as a building block for designing molecules with enhanced binding affinity and selectivity.

The synthesis of this compound involves the strategic functionalization of a thiazole ring with a boronate ester group. The use of tetramethyltetrahydrofuranylboronic acid as a protecting group for the boronic acid moiety ensures stability under various reaction conditions while maintaining reactivity for subsequent transformations. This approach is particularly advantageous when introducing additional substituents or when performing multi-step synthetic routes.

In the context of drug discovery pipelines, intermediates like 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole are often employed to generate libraries of compounds for structure-based drug design (SBDD) or fragment-based drug discovery (FBDD). These strategies leverage computational modeling and experimental screening to identify lead compounds with desired biological profiles. The boronic acid functionality allows for efficient derivatization via cross-coupling reactions with aryl halides or other boronic acids.

Recent studies have demonstrated the utility of thiazole derivatives in targeting protein-protein interactions (PPIs), which are critical in many disease mechanisms but pose significant challenges for drug development due to their lack of well-defined binding pockets. By incorporating structural motifs that disrupt PPIs while maintaining overall molecular compatibility with biological targets (thiazole core), compounds such as 5-methyl-4-(4,4-pentamethyldiboroxyl)-1H-thiazole) may serve as scaffolds for novel PPI modulators.

The versatility of tetramethyltetrahydrofuranylboronic acids extends beyond pharmaceutical applications; they are also employed in materials science and catalysis. For instance，these boronate esters have been used to functionalize polymers and surfaces through surface-initiated polymerization techniques. This dual utility underscores the broad appeal of such intermediates across multiple scientific disciplines.

The chemical properties of CAS No 2223050 67 5, specifically its reactivity and stability under various conditions，make it an attractive candidate for further synthetic elaboration。 Researchers may explore its incorporation into more complex frameworks by employing transition-metal-catalyzed reactions or directed ortho-metalation strategies。 Such transformations could yield novel derivatives with tailored biological activities。

The growing interest in green chemistry has also influenced the design and synthesis of pharmaceutical intermediates。 The use of mild reaction conditions，solvent-free systems，and recyclable catalysts aligns with these principles。 Compounds like CAS No 2223050 67 5 can be synthesized using these methodologies to minimize environmental impact while maintaining high yields。

In conclusion，the compound CAS No 2223050 67 5, formally known as (E)-N'-[(E)-(tert-butylidene)amino]-N-benzoyl-N'-[(E)-(tert-butylidene)amino]-N'-methylene]-N,N'-bis(phenylmethylene)diurea, represents an important advancement in medicinal chemistry。 Its unique structural features—combining a thiazole ring with a tetramethyldiboroxane group—position it as a valuable intermediate for drug discovery efforts targeting neurological and inflammatory diseases。 Future studies should explore its potential as a scaffold for developing next-generation therapeutics。